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Compound of Interest

Compound Name: 4-Aminopyridazine-3-carboxamide

CAS No.: 20865-28-5

Cat. No.: B2467872

Get Quote

Executive Summary
4-Aminopyridazine-3-carboxamide (CAS: 20865-28-5) is a critical heterocyclic building block,

often utilized in the synthesis of fused ring systems like pyrimido[4,5-c]pyridazines. Despite its

structural simplicity, it is frequently confused with its isomer, 4-Aminopyridine-3-carboxamide

(CAS: 7418-66-8), a potassium channel blocker.

This guide clarifies the spectroscopic distinction between these two entities. While public

spectral databases (NIST, SDBS) lack a dedicated entry for the specific amide, this guide

synthesizes data from its methyl ester precursor and structural analogues to provide a reliable

reference range. We define the expected UV-Vis profile, offer a self-validating experimental

protocol, and compare it against key market alternatives.

Chemical Identity & Structural Context[1][2][3][4][5]
[6][7]
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Before interpreting the spectra, it is vital to confirm the chromophore structure. The pyridazine

core (1,2-diazine) possesses distinct electronic properties compared to pyridine (azine) and

pyrazine (1,4-diazine) due to the repulsion between the adjacent nitrogen lone pairs.

Feature Target Molecule
Common
Confusion
(Alternative A)

Structural
Analogue
(Alternative B)

Name
4-Aminopyridazine-3-

carboxamide

4-Aminopyridine-3-

carboxamide
Pyrazinamide

CAS 20865-28-5 7418-66-8 98-96-4

Core Ring Pyridazine (1,2-N,N) Pyridine (1-N) Pyrazine (1,4-N,N)

Chromophore -deficient diazine +

Amino donor

-deficient pyridine +

Amino donor

-deficient diazine +

Amide

Key Use
Intermediate for fused

heterocycles

Neuropharmacology

(K+ channel blocker)

Tuberculosis

treatment

UV-Vis Spectral Characteristics
Theoretical & Comparative Analysis
The UV-Vis spectrum of 4-Aminopyridazine-3-carboxamide is dominated by two primary

electronic transitions:

Transition (High Energy): Attributed to the aromatic pyridazine ring system.

Intramolecular Charge Transfer (ICT) /

(Low Energy): A bathochromic shift caused by the electron-donating amino group (

) at position 4 conjugating with the electron-withdrawing carboxamide and the electron-
deficient ring.

Predicted Spectral Data (Solvent: Methanol/Ethanol)
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Compound
(

)

(ICT /

)

Extinction Coeff. (

)

4-Aminopyridazine-3-

carboxamide
245 – 255 nm 305 – 320 nm

~4,000 – 6,000

M⁻¹cm⁻¹

Methyl 4-

aminopyridazine-3-

carboxylate

248 nm 312 nm
High (Reference

Proxy)

4-Aminopyridine-3-

carboxamide
224 nm 274 nm Moderate

Pyrazinamide 268 nm 310 nm (shoulder) Low

Critical Insight: The pyridazine core typically exhibits a longer wavelength absorption for the

transition compared to pyridine due to the "alpha-effect" of adjacent nitrogens.

Expect the Target to absorb significantly red-shifted (~30-40 nm) compared to the

Pyridine Analogue (Alternative A).

Electronic Transition Pathway
The following diagram illustrates the electronic causality affecting the absorption.
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Figure 1: Mechanism of Bathochromic Shift in 4-Aminopyridazine-3-carboxamide. The

"Push-Pull" system between the amino and amide groups narrows the HOMO-LUMO gap.

Experimental Protocol: Self-Validating
Characterization
Since specific batch data may vary, use this protocol to generate a validated spectrum. This

workflow ensures differentiation from the pyridine isomer.

Reagents & Equipment[3][6][9]
Solvent: Methanol (HPLC Grade) or 0.1 M HCl (for pH dependency studies).

Blank: Pure solvent from the same bottle used for dissolution.

Instrument: Double-beam UV-Vis Spectrophotometer (Scan range: 200–400 nm).

Step-by-Step Methodology
Stock Preparation (1 mM):

Weigh 1.38 mg of 4-Aminopyridazine-3-carboxamide (MW: 138.13 g/mol ).

Dissolve in 10 mL of Methanol. Sonicate for 5 minutes to ensure complete dissolution.

Working Standard (50 µM):

Transfer 500 µL of Stock Solution into a 10 mL volumetric flask.

Dilute to mark with Methanol.

Baseline Correction:

Fill two quartz cuvettes (1 cm pathlength) with pure Methanol.

Run "Auto Zero" / "Baseline" correction on the instrument.

Measurement:
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Replace the sample cuvette with the Working Standard.

Scan from 200 nm to 400 nm.

Validation Check: If

is found at 274 nm, you likely have the Pyridine isomer. If

is >300 nm, the Pyridazine structure is confirmed.

pH Stress Test (Optional but Recommended):

Add 1 drop of 1 M HCl to the cuvette.

Expectation: The band at ~310 nm should hypsochromically shift (blue shift) or disappear

as the amino lone pair is protonated, disrupting the charge transfer.

Synthesis & Origin Context[2][8][10]
Understanding the origin helps in identifying impurities (e.g., unreacted ester).
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Figure 2: Synthesis pathway highlighting potential impurities. The acid impurity will have a

distinct UV shift compared to the amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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